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Compound of Interest

4-Aminooctanoic
Compound Name: ] ,
acid;hydrochloride

Cat. No.: B5235187

Get Quote

Executive Summary & Chemical Identity

4-Aminooctanoic acid hydrochloride (often investigated as a GABA analog or pharmaceutical

intermediate) presents specific disposal challenges due to its status as an amphoteric organic
salt. While not typically classified as a P-listed or U-listed acute toxin under US EPA RCRA
regulations, it must be managed as hazardous chemical waste due to its potential biological
activity, acidity (hydrochloride moiety), and status as a research compound.

This guide provides a self-validating disposal protocol ensuring compliance with 40 CFR 261
(RCRA) and minimizing environmental impact.

Chemical Profile
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Property

Detail

Chemical Name

4-Aminooctanoic acid hydrochloride

CAS Number

689-50-9 (Free acid); HCI salt implies
stoichiometric addition of HCI

Molecular Formula

CsH17NO2[1][2][3] - HCI

Physical State

White to off-white crystalline solid

Acidity

Aqueous solutions likely acidic (pH < 4.0) due to

HCI hydrolysis

Hazard Class

Irritant (Skin/Eye), Corrosive (if wet/solution),

Target Organ Toxicity (Respiratory)

Hazard Identification & Pre-Disposal Handling

Before initiating disposal, the waste generator must characterize the material. Treat 4-

Aminooctanoic acid hydrochloride as a Contact Hazard and Potential Sensitizer.

| : . PPE) .

Protection Level

Requirement

Rationale

Respiratory

N95 or P100 Respirator

Prevents inhalation of fine
crystalline dust during

weighing/transfer.

Nitrile Gloves (Double-gloved

Protects against acidic irritation

Dermal and potential transdermal
recommended) _
absorption.
_ Essential protection against

Ocular Chemical Splash Goggles o

acidic dust or splashes.

) Prevents contamination of

Body Lab Coat + Chemical Apron

personal clothing.

Storage Prior to Disposal[3][4][5]

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminooctanoic-Acid
https://www.fishersci.de/store/msds?partNumber=11443597&countryCode=DE&language=en
https://pipharm.com/products/msds/MSDS-30827.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5235187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Segregation: Store away from Strong Oxidizers (e.g., permanganates, nitrates) and Strong
Bases (e.g., sodium hydroxide) to prevent exothermic neutralization or degradation.

e Labeling: Container must be labeled "HAZARDOUS WASTE - 4-Aminooctanoic Acid HCI."

« Container: High-density polyethylene (HDPE) or glass. Avoid metal containers due to
potential corrosion from the hydrochloride salt.

Disposal Decision Logic (Workflow)

The following decision tree dictates the operational flow for disposing of 4-Aminooctanoic acid
hydrochloride based on its physical state and purity.
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Waste Generation:
4-Aminooctanoic Acid HCI

Determine Physical State

Solid Waste Liquid Waste
(Pure or Spill Debris) (Reaction Mixture/Solution)

Check pH & Solvent

Y

Pack in HDPE/Glass Container
Label: 'Solid Organic Waste'

Organic Aqueous

Organic Solvent Mixture Aqueous (Acidic pH < 4)

<10% Halogens

Stream A: Non-Halogenated Neutralization Step
Organic Waste Adjust to pH 5-9 with NaHCO3

Stream B: Aqueous
Chemical Waste

Final Fate: High-Temp Incineration
(Licensed Facility)
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Figure 1: Operational decision matrix for the segregation and disposal of amino acid
hydrochloride salts.

Detailed Disposal Procedures

Scenario A: Solid Waste (Pure Substance or Spill
Cleanup)

Primary Directive: Do not dissolve solids for the sole purpose of disposal. Solid waste
incineration is the most cost-effective and safe method.

o Containment: Transfer the solid material into a wide-mouth HDPE jar or a heavy-duty clear
plastic waste bag (double-bagged).

o Labeling: Affix a hazardous waste tag.
o Constituents: "4-Aminooctanoic acid hydrochloride"
o Hazard Checkboxes: Check "Irritant” and "Corrosive" (if hygroscopic/wet).

o Debris: Contaminated paper towels, weigh boats, and gloves should be placed in the same
solid waste stream.

Scenario B: Aqueous Solutions (pH Adjustment)

Context: The hydrochloride salt will lower the pH of water, potentially creating a D002
(Corrosive) RCRA waste if pH < 2.

e Measurement: Check the pH of the waste solution using a calibrated pH meter or wide-range
pH strip.

o Neutralization (Optional but Recommended):
o Why? Many waste haulers charge premiums for highly acidic liquids.

o Protocol: Slowly add saturated Sodium Bicarbonate (NaHCO3) solution to the waste while
stirring. Watch for CO2 evolution (fizzing). Continue until pH is between 6 and 9.
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e Segregation: Pour into the "Aqueous Chemical Waste" carboy.

o Critical: Do NOT mix with organic solvents if the facility separates aqueous and organic
streams.

Scenario C: Organic Solvent Mixtures

Context: If the compound is dissolved in methanol, ethanol, or DMSO.
o Classification: This is "Mixed Organic Waste."

e Halogen Check: 4-Aminooctanoic acid HCI contains chloride, but typically in low weight
percentages. Unless dissolved in a halogenated solvent (like DCM or Chloroform), this
usually qualifies as Non-Halogenated Organic Waste.

e Action: Collect in a solvent safety can or carboy compatible with the solvent carrier.

Regulatory Compliance & "Cradle-to-Grave"
Stewardship
RCRA Classification (40 CFR 261)

o Listed Waste: 4-Aminooctanoic acid is not explicitly listed on the EPA P-list (acutely toxic) or
U-list (toxic).

e Characteristic Waste:

[e]

Ignitability (D001): No (unless in flammable solvent).

o

Corrosivity (D002): Possible if in aqueous solution with pH < 2.[4]

[¢]

Reactivity (D003): No.

o

Toxicity (D004-D043): Not a TCLP metal or pesticide.

o Generator Status: As a researcher, you must apply Process Knowledge. Even if not
regulated, the "Cradle-to-Grave" liability remains. Drain disposal is strictly prohibited for this
compound due to its biological activity as a GABA analog.
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Emergency Spill Response

In the event of a powder spill outside a fume hood:

Evacuate the immediate area to let dust settle (5-10 mins).
o Don PPE: Goggles, N95 respirator, nitrile gloves.

o Neutralize: Cover the spill with a weak base (soda ash or sodium bicarbonate) to neutralize
the HCI component.

o Collect: Sweep up carefully to avoid dust generation.[5] Place in a hazardous waste
container.

o Clean: Wash the area with soap and water; collect the rinsate as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Disposal Guide: 4-Aminooctanoic Acid
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5235187/docs#comprehensive-disposal-guide-4-
aminooctanoic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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